Cas no 1258649-64-7 (Methyl 5-(2-chloroacetyl)furan-3-carboxylate)

Methyl 5-(2-chloroacetyl)furan-3-carboxylate structure
1258649-64-7 structure
Product Name:Methyl 5-(2-chloroacetyl)furan-3-carboxylate
CAS No:1258649-64-7
MF:C8H7ClO4
MW:202.59178185463
CID:5054027
Update Time:2023-08-24

Methyl 5-(2-chloroacetyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(2-chloroacetyl)furan-3-carboxylate
    • NE50338
    • Methyl 5-(2-chloroacetyl)furan-3-carboxylate
    • Inchi: 1S/C8H7ClO4/c1-12-8(11)5-2-7(13-4-5)6(10)3-9/h2,4H,3H2,1H3
    • InChI Key: PEFRMHKBZRPHAX-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC(C(=O)OC)=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 216
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5

Methyl 5-(2-chloroacetyl)furan-3-carboxylate Security Information

Methyl 5-(2-chloroacetyl)furan-3-carboxylate Pricemore >>

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